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Compound of Interest

Compound Name: 2-Mercaptothiazoline

Cat. No.: B133348 Get Quote

An In-depth Technical Guide to 2-Mercaptothiazoline (CAS 96-53-7)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Mercaptothiazoline (CAS 96-53-

7), a versatile heterocyclic compound. It details its chemical and physical properties,

spectroscopic data, applications, relevant experimental protocols, and known biological

activities. All quantitative data is summarized in structured tables for ease of reference, and key

processes are visualized using diagrams.

Core Properties and Identifiers
2-Mercaptothiazoline, also known as 2-Thiazoline-2-thiol, is a crystalline solid at room

temperature.[1] It exists in a tautomeric equilibrium between the thione and thiol forms, a

crucial aspect of its reactivity.[2]

Chemical and Physical Properties
The key physical and chemical properties of 2-Mercaptothiazoline are summarized in the

table below. It is generally stable under normal conditions but should be stored away from

strong oxidizing agents and bases.[3]
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Property Value Citations

Appearance
White to beige/yellowish fine

crystalline powder or needles.
[3][4][5][6]

Odor
Pungent, sulfurous/mercaptan-

like.
[1][3]

Melting Point 100 - 107 °C [4][5][6][7]

Boiling Point 188.9 °C at 760 mmHg [6][8]

Density ~1.38 g/cm³ [6]

Water Solubility
Soluble in hot water; slightly

soluble in cold water.
[3][8][9]

Organic Solvent Solubility
Soluble in ethanol, acetone,

chloroform, and methanol.
[3][9]

pKa 13.01 ± 0.20 (Predicted) [3]

pH 6-7 (10g/l, H₂O, 20℃) [3][10]

Chemical Identifiers
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Identifier Value Citations

CAS Number 96-53-7 [5][7][10]

Molecular Formula C₃H₅NS₂ [5][11]

Molecular Weight 119.21 g/mol [10][11]

IUPAC Name 1,3-thiazolidine-2-thione [11][12]

Synonyms
2-Thiazoline-2-thiol, 2-

Thiothiazolidone
[3][5][7][11]

InChI
InChI=1S/C3H5NS2/c5-3-4-1-

2-6-3/h1-2H2,(H,4,5)
[4][11]

InChIKey
WGJCBBASTRWVJL-

UHFFFAOYSA-N
[4][11]

SMILES C1CSC(=S)N1 [4][11]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of 2-
Mercaptothiazoline. Representative data are provided below.
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Spectrum Type Key Data / Observations Citations

¹H NMR

(90 MHz, CDCl₃): Signals

corresponding to two

methylene (-CH₂-) groups are

expected.

[1][4]

¹³C NMR

(CDCl₃): Signals expected for

two methylene carbons and

one thiocarbonyl (C=S) carbon

(~200 ppm).

[1][5]

IR

(KBr Disc): Characteristic

peaks for N-H stretching, C-H

stretching, and C=S (thione)

stretching are observed.

[1][9]

Mass Spec
(Electron Ionization): Molecular

ion peak (M⁺) at m/z = 119.
[11][13]

Applications
2-Mercaptothiazoline is a versatile intermediate and additive used across various industries

due to its unique chemical functionalities.[5] Its applications range from industrial processes

like electroplating and corrosion inhibition to the synthesis of high-value pharmaceutical and

agricultural chemicals.[3][6][14]
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Figure 1: Key application areas of 2-Mercaptothiazoline.
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Experimental Protocols
Synthesis Protocol (from Ethanolamine)
This protocol is based on the reaction of ethanolamine with excess carbon disulfide in a closed

vessel under pressure, which has been shown to produce high yields.[15]

Materials:

Ethanolamine (1.0 mole)

Carbon disulfide (CS₂) (2.0 - 2.5 moles)

Pressure vessel or autoclave

Sodium hydroxide (NaOH) solution (e.g., 5 M)

Hydrochloric acid (HCl) solution (e.g., 5 M)

Procedure:

Reaction Setup: Carefully charge the pressure vessel with ethanolamine (1.0 mole) and

carbon disulfide (2.0 moles). Caution: This reaction is exothermic and generates pressure.

CS₂ is highly flammable and toxic. Work in a well-ventilated fume hood.

Heating: Seal the vessel and heat the mixture to 100 °C for 6 hours. The pressure will

naturally increase.

Cooling & Isolation: After the reaction period, cool the vessel to room temperature before

carefully venting and opening.

Purification (Acid-Base Extraction): a. Transfer the crude product mixture to a large beaker.

b. Slowly add 5 M NaOH solution with stirring until the solid product is completely dissolved,

forming the sodium salt. c. Filter the solution to remove any insoluble impurities. d. Cool the

filtrate in an ice bath and slowly add 5 M HCl with constant stirring to re-precipitate the 2-
Mercaptothiazoline. e. Continue adding acid until the solution is acidic to litmus paper.
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Final Product: Collect the white precipitate by filtration, wash thoroughly with cold water, and

dry under vacuum. A yield of approximately 95% can be expected.[15]

Purification Protocol (Recrystallization)
This protocol is for purifying crude 2-Mercaptothiazoline.

Materials:

Crude 2-Mercaptothiazoline

Deionized water

Heating mantle and magnetic stirrer

Filtration apparatus (Büchner funnel)

Procedure:

Dissolution: In a flask, add the crude 2-Mercaptothiazoline to a minimal amount of hot

deionized water and heat with stirring until it fully dissolves.

Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove

them.

Crystallization: Allow the clear solution to cool slowly to room temperature, then place it in an

ice bath to maximize crystal formation. Needle-like crystals should form.

Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of ice-

cold water, and dry under vacuum.
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Figure 2: Workflow for the synthesis and purification of 2-Mercaptothiazoline.
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Analytical Protocol (Representative HPLC Method)
While specific methods for 2-Mercaptothiazoline are not widely published, a standard reverse-

phase HPLC method can be adapted for its analysis based on protocols for similar compounds.

[3][16][17]

Instrumentation & Columns:

HPLC system with UV detector

C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

Mobile Phase:

Isocratic elution with a mixture of Acetonitrile and Water (e.g., 50:50 v/v). For MS

compatibility, replace any non-volatile acid with 0.1% formic acid.

Flow rate: 1.0 mL/min

Detection:

UV detection at 240 nm.

Procedure:

Standard Preparation: Prepare a stock solution of 2-Mercaptothiazoline (1 mg/mL) in

acetonitrile. Create a series of dilutions for the calibration curve.

Sample Preparation: Dissolve the sample in the mobile phase, filter through a 0.45 µm

syringe filter.

Analysis: Inject 10-20 µL of the standard and sample solutions. Quantify the amount of 2-
Mercaptothiazoline by comparing the peak area to the calibration curve.

Biological Activity & Mechanism of Action
2-Mercaptothiazoline and its derivatives exhibit notable biological activities, making them of

interest to drug development professionals.
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Antithyroid Activity
2-Mercaptothiazoline is classified as an antithyroid agent, known to reduce thyroid hormone

levels.[4][18] Like other thionamide drugs, its primary mechanism is believed to be the

inhibition of thyroid peroxidase (TPO).[12] TPO is the key enzyme in the synthesis of thyroid

hormones (T4 and T3). By acting as a competitive substrate for TPO, 2-Mercaptothiazoline
prevents the iodination of tyrosine residues on the thyroglobulin protein, thereby blocking the

production of active thyroid hormones.[12][19]
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Figure 3: Proposed mechanism of antithyroid action via TPO inhibition.

Enzyme Inhibition
Studies have demonstrated that 2-Mercaptothiazoline can directly interact with and inhibit

enzymes. A notable example is its effect on catalase (CAT), a crucial antioxidant enzyme.

Research using spectroscopic techniques showed that it causes fluorescence quenching in

CAT through a static mechanism, indicating the formation of a stable complex.[2] This binding

occurs near the enzyme's active site, leading to a significant reduction in its activity.[2] This

highlights a potential mechanism for its toxicity at a molecular level.

Other Bioactivities
Derivatives and metal complexes of 2-Mercaptothiazoline have shown a range of other

biological effects. For instance, certain thiazoline derivatives exhibit antimicrobial activity, and a

ruthenium(II) complex containing a 2-mercaptothiazoline ligand was found to induce

apoptosis in melanoma cells, suggesting potential applications in oncology.[20][21]

Safety and Handling
2-Mercaptothiazoline is classified as harmful if swallowed and requires careful handling.[2][3]
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Safety Aspect Information Citations

Acute Toxicity
LD50 (Oral, Rat): 300 mg/kg.

Toxic if swallowed (H301).
[1][2][20]

Irritation
May cause eye, skin, and

respiratory tract irritation.
[2][3]

Handling

Use in a well-ventilated area or

chemical fume hood. Wear

protective gloves, safety

goggles, and lab coat.

[3]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container. Store below

+30°C.

[3][4][6]

Incompatibilities
Strong oxidizing agents, strong

bases.
[3]

Decomposition

When heated to

decomposition, it can emit

toxic fumes of nitrogen oxides

(NOx) and sulfur oxides (SOx).

[3]

First Aid (Eyes)

Flush eyes with plenty of water

for at least 15 minutes. Seek

immediate medical attention.

[2][3]

First Aid (Skin)

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing.

[3]

First Aid (Ingestion)

Do NOT induce vomiting.

Wash mouth with water and

seek immediate medical

attention.

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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